Cas no 2092822-52-9 (2-1-(aminomethyl)cyclohexyl-6-chlorophenol)

• Product Name: 2-1-(aminomethyl)cyclohexyl-6-chlorophenol
• CAS No: 2092822-52-9
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 5938386
• PubChem ID: 131424792
• Update Time: 2025-06-07

2-1-(aminomethyl)cyclohexyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclohexyl-6-chlorophenol
• EN300-1997276
• 2092822-52-9
• 2-[1-(aminomethyl)cyclohexyl]-6-chlorophenol

• Inchi： 1S/C13H18ClNO/c14-11-6-4-5-10(12(11)16)13(9-15)7-2-1-3-8-13/h4-6,16H,1-3,7-9,15H2
• InChI Key： AVTTUQLCSPBDHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)cyclohexyl-6-chlorophenol

Comprehensive Overview of 2-1-(Aminomethyl)cyclohexyl-6-chlorophenol (CAS No. 2092822-52-9): Properties, Applications, and Industry Insights

2-1-(Aminomethyl)cyclohexyl-6-chlorophenol (CAS No. 2092822-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines a cyclohexyl backbone with an aminomethyl group and a chlorophenol moiety, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential role in drug discovery, where its hydrogen-bonding capabilities and lipophilicity could enhance bioavailability.

In recent years, the demand for high-purity intermediates like 2-1-(Aminomethyl)cyclohexyl-6-chlorophenol has surged, driven by advancements in small-molecule therapeutics and precision medicine. A common question among industry professionals is: "How does this compound compare to similar chlorophenol derivatives in terms of stability and reactivity?" Studies suggest that the steric hindrance provided by the cyclohexyl ring improves thermal stability, while the chlorine substituent enhances electrophilic properties.

From an SEO perspective, trending queries related to this compound include "synthesis of 2-1-(Aminomethyl)cyclohexyl-6-chlorophenol", "CAS 2092822-52-9 suppliers", and "applications in medicinal chemistry". These reflect the compound's relevance in R&D pipelines and commercial-scale production. Notably, its low toxicity profile (as per preliminary assays) aligns with the growing emphasis on green chemistry principles.

The compound's crystalline structure and solubility in polar solvents like DMSO and ethanol make it suitable for high-throughput screening platforms. A frequently debated topic in forums is whether 2092822-52-9 could serve as a precursor for neuroprotective agents, given its structural resemblance to known blood-brain barrier penetrants.

In industrial settings, 2-1-(Aminomethyl)cyclohexyl-6-chlorophenol is often synthesized via Pd-catalyzed cross-coupling or reductive amination routes. Optimizing yield and purity (>98%) remains a key challenge, as highlighted in recent patent literature. Meanwhile, computational chemists are exploring its 3D conformational dynamics using molecular docking simulations to predict protein-ligand interactions.

Environmental considerations are also pivotal. While not classified as hazardous, proper waste disposal protocols for halogenated byproducts must be followed. The compound's biodegradability is under investigation, coinciding with broader trends toward sustainable chemical manufacturing.

To conclude, CAS No. 2092822-52-9 exemplifies how niche chemicals can bridge academic research and industrial innovation. Its dual functionality as a hydrogen bond donor/acceptor positions it as a promising candidate for next-generation catalysts and therapeutic scaffolds, answering the market's call for multifunctional building blocks.